Cas no 828928-57-0 (Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]-)

• Product name: Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]-
• CAS No: 828928-57-0
• MF: C₂₃H₃₀N₂O
• MW: 350.497106075287
• CID: 680644
• PubChem ID: 11385742

Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]-
• 4-phenyl-N-[[(2R)-1-(2-phenylethyl)pyrrolidin-2-yl]methyl]butanamide
• BDBM50158496
• (S)-N-(1-phenethylpyrrolidin-2-ylmethyl)-4-phenylbutyramide
• (R)-N-(1-phenethylpyrrolidin-2-ylmethyl)-4-phenylbutyramide
• CHEMBL224438
• 828928-57-0
• (R)-N-((1-Phenethylpyrrolidin-2-yl)methyl)-4-phenylbutanamide
• DTXSID50464254

• Inchi： InChI=1S/C23H30N2O/c26-23(15-7-13-20-9-3-1-4-10-20)24-19-22-14-8-17-25(22)18-16-21-11-5-2-6-12-21/h1-6,9-12,22H,7-8,13-19H2,(H,24,26)/t22-/m1/s1
• InChI Key： HFTIKXYSNDRVRI-JOCHJYFZSA-N
• SMILES： C1CC(N(C1)CCC2=CC=CC=C2)CNC(=O)CCCC3=CC=CC=C3

Computed Properties

• Exact Mass: 350.235813585g/mol
• Monoisotopic Mass: 350.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.3Ų